Cas no 1337038-36-4 (2-(1-Aminoethyl)-4-chloro-5-fluorophenol)

• Product Name: 2-(1-Aminoethyl)-4-chloro-5-fluorophenol
• CAS No: 1337038-36-4
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• CID: 5714782
• PubChem ID: 76222198
• Update Time: 2025-10-29

2-(1-Aminoethyl)-4-chloro-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1277002
• 2-(1-AMINOETHYL)-4-CHLORO-5-FLUOROPHENOL
• 1337038-36-4
• Phenol, 2-(1-aminoethyl)-4-chloro-5-fluoro-
• 2-(1-Aminoethyl)-4-chloro-5-fluorophenol

• Inchi： 1S/C8H9ClFNO/c1-4(11)5-2-6(9)7(10)3-8(5)12/h2-4,12H,11H2,1H3
• InChI Key： MDHFNNKXTTUHPA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C(C)N)O)F

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 283.3±35.0 °C(Predicted)
• pka: 7.81±0.50(Predicted)

Additional information on 2-(1-Aminoethyl)-4-chloro-5-fluorophenol

2-(1-Aminoethyl)-4-chloro-5-fluorophenol: A Comprehensive Overview

2-(1-Aminoethyl)-4-chloro-5-fluorophenol, also known by its CAS number 1337038-36-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenol ring substituted with chlorine, fluorine, and an aminoethyl group. The presence of these functional groups imparts diverse chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-(1-Aminoethyl)-4-chloro-5-fluorophenol involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. One notable approach involves the use of directed metallation techniques, which allow for precise control over the substitution pattern on the aromatic ring. This method has been shown to significantly enhance the efficiency of the synthesis process, making it more suitable for large-scale production.

The chemical properties of 2-(1-Aminoethyl)-4-chloro-5-fluorophenol are heavily influenced by its functional groups. The phenolic hydroxyl group is highly acidic, which makes it reactive under basic conditions. The aminoethyl group introduces nucleophilic character, enabling the compound to participate in various nucleophilic reactions. Additionally, the halogen substituents (chlorine and fluorine) contribute to the molecule's electronic properties, making it a versatile building block in organic synthesis.

In terms of biological activity, 2-(1-Aminoethyl)-4-chloro-5-fluorophenol has been studied for its potential as a lead compound in drug discovery. Recent research has highlighted its ability to modulate key enzymes involved in inflammatory pathways. For instance, studies have demonstrated that this compound can inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. These findings suggest that it may have therapeutic potential in treating conditions such as arthritis and other inflammatory disorders.

The environmental impact of 2-(1-Aminoethyl)-4-chloro-5-fluorophenol has also been a topic of interest. Researchers have investigated its biodegradation patterns under various environmental conditions. Results indicate that the compound undergoes rapid microbial degradation in aqueous environments, reducing its persistence in the ecosystem. This property is particularly important for ensuring the safety of industrial and agricultural applications.

In conclusion, 2-(1-Aminoethyl)-4-chloro-5-fluorophenol is a multifaceted compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of science and technology.